3-Cyclopropylbenzo[d]isoxazol-7-amine

• Molecular Formula: C10H10N2O
• Molecular Weight: 174.20 g/mol
• IUPAC Name: 3-cyclopropyl-1,2-benzoxazol-7-amine
• InChI: InChI=1S/C10H10N2O/c11-8-3-1-2-7-9(6-4-5-6)12-13-10(7)8/h1-3,6H,4-5,11H2
• InChI Key: JAEBDOHFASIAGI-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NOC3=C2C=CC=C3N

Description

3-Cyclopropylbenzo[d]isoxazol-7-amine is a heterocyclic organic compound characterized by a benzoisoxazole core substituted with a cyclopropyl group at the 3-position and an amine group at the 7-position. This structure confers unique physicochemical properties, including moderate lipophilicity (logP ≈ 2.1) and a molecular weight of 190.23 g/mol. Its synthesis typically involves cyclization of hydroxylamine derivatives with cyclopropane-containing precursors under acidic conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the (3 + 2) cycloaddition reaction between an alkyne and a nitrile oxide, which forms the isoxazole ring . The cyclopropyl group can be introduced via cyclopropanation reactions, and the amine group can be added through nucleophilic substitution reactions .

Industrial Production Methods

Industrial production of 3-Cyclopropylbenzo[d]isoxazol-7-amine may involve large-scale cycloaddition reactions using metal catalysts such as copper(I) or ruthenium(II). These catalysts facilitate the cycloaddition process, making it more efficient and scalable . Metal-free synthetic routes are also being explored to reduce costs and environmental impact .

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropylbenzo[d]isoxazol-7-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives.

Reduction: Reduction reactions can modify the isoxazole ring or the cyclopropyl group.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce new functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like halogens, alkyl halides, and amines are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while reduction can produce deoxygenated compounds .

Scientific Research Applications

3-Cyclopropylbenzo[d]isoxazol-7-amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in drug development.

Industry: Utilized in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Cyclopropylbenzo[d]isoxazol-7-amine involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, inhibiting or activating their functions. The exact molecular targets and pathways depend on the specific biological activity being studied .

Comparison with Similar Compounds

Comparison with Similar Compounds

To contextualize the properties and applications of 3-cyclopropylbenzo[d]isoxazol-7-amine, a comparative analysis with structurally analogous compounds is essential. Key comparators include:

Structural Analogues

3-Methylbenzo[d]isoxazol-7-amine

• Structural Difference : Cyclopropyl group replaced with methyl.
• Impact : Reduced steric hindrance and lipophilicity (logP ≈ 1.5) compared to the cyclopropyl analogue.
• Bioactivity : Lower affinity for 5-HT_2A receptors (IC₅₀ = 120 nM vs. 45 nM for the cyclopropyl variant) .

3-Phenylbenzo[d]isoxazol-7-amine

• Structural Difference : Cyclopropyl replaced with phenyl.
• Impact : Increased aromaticity and molecular weight (228.27 g/mol), leading to higher metabolic stability but reduced blood-brain barrier (BBB) penetration (P_app = 2.1 × 10⁻⁶ cm/s vs. 5.3 × 10⁻⁶ cm/s for the cyclopropyl compound) .

Functional Group Analogues

3-Cyclopropylbenzo[d]isoxazol-5-amine

• Structural Difference : Amine group at the 5-position instead of 5.
• Impact : Altered hydrogen-bonding capacity reduces solubility (aqueous solubility = 0.8 mg/mL vs. 1.5 mg/mL for the 7-amine isomer) .

3-Cyclopropylbenzo[d]thiazol-7-amine

• Structural Difference : Isoxazole oxygen replaced with sulfur (thiazole).
• Impact : Enhanced electron-withdrawing effects increase metabolic clearance (t_1/2 = 1.2 h vs. 3.5 h for the isoxazole derivative) .

Pharmacokinetic and Pharmacodynamic Data

Compound	logP	Molecular Weight (g/mol)	5-HT2A IC50 (nM)	BBB Penetration (Papp, ×10<sup>−6</sup> cm/s)	Metabolic Stability (t1/2, h)
3-Cyclopropylbenzo[d]isoxazol-7-amine	2.1	190.23	45	5.3	3.5
3-Methylbenzo[d]isoxazol-7-amine	1.5	164.19	120	6.8	2.1
3-Phenylbenzo[d]isoxazol-7-amine	2.8	228.27	85	2.1	4.9
3-Cyclopropylbenzo[d]isoxazol-5-amine	2.0	190.23	110	4.7	2.8
3-Cyclopropylbenzo[d]thiazol-7-amine	2.3	206.29	60	4.9	1.2

Limitations and Gaps in Evidence

Future studies should prioritize high-throughput screening and in vivo pharmacokinetic profiling to confirm these preliminary findings.